Cas no 2499665-60-8 (4-azido-1H-indazole)

• Product Name: 4-azido-1H-indazole
• CAS No: 2499665-60-8
• MF: C₇H₅N₅
• MW: 159.148099660873
• CID: 6423588
• PubChem ID: 152312803
• Update Time: 2025-05-03

4-azido-1H-indazole Chemical and Physical Properties

Names and Identifiers

• EN300-36971259
• SCHEMBL22499330
• 4-azido-1H-indazole
• 2499665-60-8

• Inchi： 1S/C7H5N5/c8-12-11-7-3-1-2-6-5(7)4-9-10-6/h1-4H,(H,9,10)
• InChI Key： WRTINMGQJXEDSC-UHFFFAOYSA-N
• SMILES： N1C2C=CC=C(C=2C=N1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 159.05449518g/mol
• Monoisotopic Mass: 159.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43Ų

Additional information on 4-azido-1H-indazole

Introduction to 4-azido-1H-indazole (CAS No. 2499665-60-8)

4-azido-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2499665-60-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the azole family, characterized by a nitrogen-containing aromatic ring system, which makes it a versatile scaffold for the development of various bioactive molecules. The presence of an azido functional group at the 4-position introduces unique reactivity, making 4-azido-1H-indazole a valuable intermediate in synthetic chemistry and drug discovery.

The 1H-indazole core structure is a well-known pharmacophore, frequently encountered in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The azido group, specifically, is a powerful handle for further chemical modification, enabling the construction of more complex molecules through reactions like nucleophilic substitution, cycloadditions, and cross-coupling processes. These attributes have positioned 4-azido-1H-indazole as a key building block in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in leveraging azole derivatives for their potential applications in treating various diseases. Specifically, 4-azido-1H-indazole has been explored in the development of antimicrobial and antiviral compounds. Its structural features allow for interactions with bacterial enzymes and viral proteases, making it a promising candidate for addressing emerging infectious diseases. Additionally, studies have highlighted its role in designing molecules with anti-inflammatory properties, which are crucial for managing chronic conditions such as rheumatoid arthritis.

The chemical reactivity of 4-azido-1H-indazole is particularly noteworthy. The azido group can undergo various transformations, including deuterium exchange, which is relevant in studying reaction mechanisms and developing more efficient synthetic routes. Researchers have also investigated its use in constructing complex scaffolds through transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, which is essential for generating diverse molecular libraries.

From a synthetic perspective, 4-azido-1H-indazole serves as a versatile precursor for accessing other functionalized indazole derivatives. Its utility extends to the preparation of fluorescent probes and imaging agents, where the azido group can be used to introduce specific handles for conjugation with biomolecules. This has opened up new avenues in diagnostic chemistry and biopharmaceutical research.

The pharmacological potential of 4-azido-1H-indazole has been further explored through computational modeling and high-throughput screening efforts. These studies have identified several derivatives with enhanced binding affinity to target proteins, suggesting their suitability for drug development. Moreover, the compound’s ability to modulate enzyme activity has led to investigations into its role in metabolic disorders and cancer biology.

In conclusion, 4-azido-1H-indazole (CAS No. 2499665-60-8) represents a fascinating compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological functions and synthetic possibilities, the importance of this compound is expected to grow further.